molecular formula C19H18FN5O2S B6529007 3-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine CAS No. 946273-92-3

3-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine

Cat. No.: B6529007
CAS No.: 946273-92-3
M. Wt: 399.4 g/mol
InChI Key: KSISZYQMMFGHSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyridazine derivative featuring a piperazine ring substituted with a 3-fluorobenzenesulfonyl group at the 4-position and a pyridin-4-yl moiety at the 6-position of the pyridazine core. The structural uniqueness of this compound lies in the combination of a sulfonamide-functionalized piperazine and a pyridine heterocycle, which may enhance its binding affinity to biological targets such as kinases or neurotransmitter receptors.

Properties

IUPAC Name

3-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]-6-pyridin-4-ylpyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18FN5O2S/c20-16-2-1-3-17(14-16)28(26,27)25-12-10-24(11-13-25)19-5-4-18(22-23-19)15-6-8-21-9-7-15/h1-9,14H,10-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSISZYQMMFGHSS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NN=C(C=C2)C3=CC=NC=C3)S(=O)(=O)C4=CC=CC(=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18FN5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine and analogous pyridazine-piperazine derivatives:

Compound Substituents Molecular Weight (g/mol) Key Biological Activities Synthetic Route
3-[4-(3-Fluorobenzenesulfonyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine 3-Fluorobenzenesulfonyl (piperazine), pyridin-4-yl (pyridazine) ~439.45 (estimated) Not explicitly reported (inference below) Likely Suzuki coupling or nucleophilic substitution
MW069a (3-Phenyl-4-(pyridin-4-yl)-6-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine) Phenyl (C4), pyridin-4-yl (C4), pyrimidin-2-yl (piperazine) ~412.44 p38αMAPK inhibition (neuroprotective) Suzuki reaction with boronic acid
3-Chloro-6-[4-(2-fluorophenyl)piperazine-1-yl]pyridazine 2-Fluorophenyl (piperazine), chloro (C3) ~337.78 Antiplatelet, antibacterial potential Nucleophilic substitution
3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine 4-Chlorophenoxypropyl (piperazine), chloro (C3) ~411.31 Antiviral, antibacterial Multi-step alkylation and substitution

Structural and Functional Analysis

  • Sulfonamide vs. Aromatic Substitutions: The 3-fluorobenzenesulfonyl group in the target compound introduces a polar sulfonamide moiety, which may improve solubility and protein-binding interactions compared to purely aromatic substituents (e.g., phenyl or pyrimidinyl groups in MW069a) . Sulfonamides are known to enhance metabolic stability and target selectivity in kinase inhibitors.
  • Pyridin-4-yl vs. Chloro Substituents : The pyridin-4-yl group at C6 is electron-rich and may facilitate π-π stacking with receptor binding sites, unlike the chloro substituents in and , which are smaller and less interactive .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.